(Z)-4-(N,N-bis(2-methoxyethyl)sulfamoyl)-N-(4-ethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-[bis(2-methoxyethyl)sulfamoyl]-N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C25H29N3O6S2/c1-5-14-28-23-21(34-6-2)8-7-9-22(23)35-25(28)26-24(29)19-10-12-20(13-11-19)36(30,31)27(15-17-32-3)16-18-33-4/h1,7-13H,6,14-18H2,2-4H3
• InChI Key: LRCOWFAWAQIBQF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CCOC)CCOC)N2CC#C
• Molecular Formula: C25H29N3O6S2
• Molecular Weight: 531.6 g/mol

Description

(Z)-4-(N,N-bis(2-methoxyethyl)sulfamoyl)-N-(4-ethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C25H29N3O6S2 and its molecular weight is 531.64. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

Compounds with structural features similar to the one mentioned have been explored for their applications in photodynamic therapy (PDT), particularly for cancer treatment. For instance, zinc phthalocyanines substituted with benzenesulfonamide derivative groups have shown promising results. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, crucial for Type II mechanisms in PDT. Such properties indicate their potential effectiveness as Type II photosensitizers for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Activity

Benzamide derivatives bearing different bioactive moieties have been synthesized and evaluated for their antimicrobial efficacy. Notably, compounds like 2-methoxy-N-[4-(thiazol-2-yl-sulfamoyl)-phenyl]-benzamide have shown significant antibacterial and antifungal activities. Such findings suggest the potential utility of structurally related compounds in developing new antimicrobial agents (Priya et al., 2006).

Materials Science

In materials science, the synthesis and characterization of polyamides containing s-triazine rings in the main chain, achieved through interfacial polycondensation techniques, highlight the versatility of similar compounds in polymer science. These polyamides, characterized by their high thermal stability and solubility in polar solvents, could offer new insights into the design and development of advanced materials with specific properties (Sagar et al., 1997).